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Compound of Interest

Compound Name: Carfentrazon-ethyl-d5

CAS No.: 2140327-60-0

Cat. No.: B15559564

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the toxicological profile of

Carfentrazone-ethyl, a phenyl triazolinone herbicide. While specific toxicological studies on its

deuterated analog, Carfentrazone-ethyl-d5, are not readily available in public literature, the

data presented herein for the parent compound serves as the primary reference for risk

assessment. This document summarizes key toxicological endpoints, outlines common

experimental methodologies, and visualizes the herbicide's mechanism of action.

Executive Summary
Carfentrazone-ethyl exhibits very low acute toxicity via oral, dermal, and inhalation routes.[1] It

is not a skin irritant or sensitizer but can be a slight eye irritant.[1] Repeated-dose studies

indicate the primary target organs are the liver, kidneys, and the hematopoietic system.[1]

Carfentrazone-ethyl is not considered to be mutagenic, carcinogenic, neurotoxic, or a

reproductive or developmental toxicant.[2][3][4] Its mode of action is the inhibition of the

enzyme protoporphyrinogen oxidase (PPO), leading to membrane disruption in susceptible

plants.[1][2][5]
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Quantitative Toxicological Data
The following tables summarize key quantitative data from various toxicological studies on

Carfentrazone-ethyl.

Table 1: Acute Toxicity Data

Endpoint Species Route Value Classification

LD50 Rat (male) Oral >5000 mg/kg bw Very Low Toxicity

LD50 Rat (female) Oral =5143 mg/kg bw Very Low Toxicity

LD50 Rat Dermal >4000 mg/kg bw Low Toxicity

LC50 Rat Inhalation >5.09 mg/L Very Low Toxicity

LD50 Mouse Oral >5000 mg/kg bw Very Low Toxicity

LD50 Mouse Dermal >2000 mg/kg bw Low Toxicity

Skin Irritation Rabbit Dermal Not an irritant -

Eye Irritation Rabbit Ocular Slight irritant -

Skin

Sensitization
Guinea Pig Dermal Not a sensitizer -

Data sourced from APVMA Evaluation of the new active CARFENTRAZONE-ETHYL in the

product AFFINITY 400 DF HERBICIDE.[1]

Table 2: Chronic Toxicity and Acceptable Intake Values

Value Unit Source

Acceptable Daily Intake (ADI) 0.03 mg/kg bw/day

Acute Reference Dose (ARfD) Not Established -

Acceptable Operator Exposure

Level (AOEL)
0.4 mg/kg bw/day
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Data sourced from the EU Pesticides Database.[6]

Mechanism of Action: Protoporphyrinogen Oxidase
(PPO) Inhibition
Carfentrazone-ethyl's herbicidal activity stems from its inhibition of the enzyme

protoporphyrinogen oxidase (PPO).[1][2][5] This enzyme is crucial in the chlorophyll and heme

biosynthetic pathways. Inhibition of PPO leads to the accumulation of protoporphyrinogen IX,

which then leaks from the plastid and is rapidly oxidized to protoporphyrin IX in the cytoplasm.

In the presence of light and oxygen, protoporphyrin IX generates reactive oxygen species

(ROS), which cause rapid lipid peroxidation and membrane disruption, ultimately leading to cell

death.[5]
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Mechanism of Action of Carfentrazone-ethyl.
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Experimental Protocols
Detailed experimental protocols for the toxicological evaluation of Carfentrazone-ethyl follow

standardized guidelines, such as those from the Organisation for Economic Co-operation and

Development (OECD). Below are generalized workflows for key toxicological studies.

Acute Oral Toxicity (LD50) Study Workflow
This type of study aims to determine the median lethal dose of a substance when administered

orally.
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Generalized workflow for an acute oral toxicity study.

Repeated Dose 28-Day Dermal Toxicity Study Workflow
This study assesses the potential adverse effects of repeated dermal exposure to a substance

over a 28-day period.
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Generalized workflow for a 28-day dermal toxicity study.
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Following administration in rats, Carfentrazone-ethyl is rapidly absorbed and excreted, primarily

in the urine within 24 hours.[7] The major metabolite identified in both urine and feces is F8426-

chloropropionic acid.[7] In the environment, Carfentrazone-ethyl degrades through hydrolysis

and photolysis into several metabolites, including carfentrazone-chloropropionic acid, which

can be further broken down into cinnamic, propionic, and benzoic acid forms.[2]

Ecotoxicology
Carfentrazone-ethyl is categorized as moderately toxic to freshwater fish and ranges from

moderately toxic to practically non-toxic to freshwater invertebrates.[2] It is considered

practically non-toxic to birds on both a short- and medium-term exposure basis.[2] A study on

the enantiomers of Carfentrazone-ethyl revealed that the S-(-)-isomer is significantly more

potent in its herbicidal activity and exhibits greater acute toxicity to the green algae

Selenastrum bibraianum compared to the R-(+)-isomer.[8][9]

Conclusion
The toxicological database for Carfentrazone-ethyl is extensive and indicates a low level of

concern for human health when used according to label directions.[1][4] The primary

toxicological effects observed in animal studies occur at doses significantly higher than those

expected from normal human exposure.[4] The well-defined mechanism of action, rapid

metabolism, and low mammalian toxicity profile are key characteristics of this herbicide. For

risk assessment purposes concerning Carfentrazone-ethyl-d5, the data for the non-deuterated

parent compound is currently the most relevant and comprehensive resource.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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